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Phenosafranine: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenosafranine, a cationic dye of the phenazine class, is a versatile molecule with a rich

history of application in various scientific domains.[1] Its utility spans from biological staining in

histology and cytology to its function as a redox indicator and a photosensitizer in

photodynamic therapy.[2][3] This technical guide provides an in-depth overview of the chemical

structure, physicochemical properties, and key applications of Phenosafranine, supplemented

with detailed experimental protocols and visual diagrams to facilitate its use in research and

development.

Chemical Structure and Identification
Phenosafranine, systematically known as 3,7-diamino-5-phenylphenazin-5-ium chloride,

possesses a planar, heterocyclic aromatic structure. This configuration is central to its chemical

and photophysical properties.

Caption: Chemical structure of Phenosafranine (3,7-diamino-5-phenylphenazin-5-ium

chloride).
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 81-93-6

Molecular Formula C₁₈H₁₅ClN₄

Molecular Weight 322.79 g/mol

IUPAC Name 3,7-diamino-5-phenylphenazin-5-ium chloride

Synonyms Safranin B Extra, C.I. 50200

SMILES
Nc1ccc2nc3ccc(N)cc3--INVALID-LINK--c2c1.

[Cl-]

InChI

InChI=1S/C18H14N4.ClH/c19-12-6-8-15-17(10-

12)22(14-4-2-1-3-5-14)18-11-13(20)7-9-

16(18)21-15;/h1-11H,(H3,19,20);1H

Physicochemical Properties
Phenosafranine presents as a dark green crystalline powder which readily dissolves in water

and ethanol to yield a vibrant red solution.[4] Its physicochemical properties are summarized in

the tables below.

Table 2: Physical Properties

Property Value

Melting Point >300 °C

Boiling Point 478.49 °C (estimate)

Appearance Dark green crystalline powder

Table 3: Solubility
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Solvent Solubility

Water Soluble

Ethanol Soluble

DMSO 125 mg/mL (387.25 mM)

Table 4: Spectral Properties

Property Value Solvent

UV-Vis Absorption Maximum

(λmax)
517-523 nm Water

Molar Extinction Coefficient (ε) 35,600 M⁻¹cm⁻¹ Ethanol

Fluorescence Emission

Maximum (λem)
585 nm Water

Table 5: Electrochemical Properties

Property Value Conditions

Formal Redox Potential (E°') -252 mV vs. SHE pH 7

Applications and Mechanisms of Action
Biological Staining in Histology and Cytology
Phenosafranine is extensively used as a nuclear and counterstain in various histological and

cytological preparations.[4][5]

Mechanism of Action: As a cationic dye, Phenosafranine binds to anionic components within

the cell, primarily the phosphate backbone of nucleic acids (DNA and RNA) in the nucleus,

through electrostatic interactions.[1][6] This results in a distinct red to pink staining of the nuclei.

The planar structure of Phenosafranine also allows for its intercalation between the base pairs

of DNA, further stabilizing the dye-nucleic acid complex.[1]
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Caption: Mechanism of Phenosafranine as a biological stain.

Redox Indicator
In analytical chemistry, Phenosafranine serves as a reliable redox indicator, exhibiting a

distinct color change from red in its oxidized state to colorless in its reduced form.[2][7]

Mechanism of Action: Phenosafranine undergoes a reversible two-electron, two-proton

reduction-oxidation reaction. The oxidized form possesses a conjugated system that absorbs

light in the visible spectrum, appearing red. Upon reduction, this conjugation is disrupted,

leading to a loss of color.[7]
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Caption: Redox equilibrium of Phenosafranine.

Photosensitizer in Photodynamic Therapy (PDT)
Phenosafranine has demonstrated significant potential as a photosensitizer in photodynamic

therapy (PDT), particularly in antimicrobial applications.[3][8]

Mechanism of Action: Upon absorption of light at an appropriate wavelength, Phenosafranine
transitions from its ground state to an excited singlet state. It then undergoes intersystem

crossing to a longer-lived triplet state.[3] This triplet-state Phenosafranine can then initiate two

types of photochemical reactions:

Type I Reaction: The excited photosensitizer reacts directly with a substrate to produce

radical ions, which can then react with oxygen to produce reactive oxygen species (ROS)

such as superoxide anion and hydroxyl radicals.

Type II Reaction: The excited photosensitizer transfers its energy directly to molecular

oxygen (³O₂) to generate highly reactive singlet oxygen (¹O₂).[3]

These generated ROS are highly cytotoxic and can induce oxidative damage to various cellular

components of target cells, such as lipids, proteins, and nucleic acids, leading to cell death.[3]

[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b147792?utm_src=pdf-body
https://www.benchchem.com/product/b147792?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Phenosafranine_in_Photodynamic_Antimicrobial_Therapy.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8708100/
https://www.benchchem.com/product/b147792?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Phenosafranine_in_Photodynamic_Antimicrobial_Therapy.pdf
https://www.benchchem.com/product/b147792?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Phenosafranine_in_Photodynamic_Antimicrobial_Therapy.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Phenosafranine_in_Photodynamic_Antimicrobial_Therapy.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Photodynamic_Efficacy_of_Phenosafranine_and_Other_Photosensitizers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Photodynamic Therapy (PDT)

Phenosafranine (Ground State)

Light (hν)

Phenosafranine (Excited Singlet State)

Absorption

Phenosafranine (Excited Triplet State)

Intersystem Crossing

³O₂ (Molecular Oxygen)

Energy Transfer (Type II)

Reactive Oxygen Species (ROS)
(¹O₂, O₂⁻, •OH)

Electron Transfer (Type I)

Cellular Damage

Cell Death

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deparaffinized & Rehydrated
Tissue Section

Stain with 1% Phenosafranine
(5-10 min)

Rinse in Distilled Water

Differentiate in 95% Ethanol

Dehydrate in Graded Ethanol

Clear in Xylene

Mount with Coverslip

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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